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Introduction

Silver picrate (CsH2AgN307), the silver salt of picric acid, is a fine, yellow to orange crystalline
solid.[1] While historically noted for its antimicrobial properties, its extreme sensitivity to
external stimuli such as shock, friction, and heat renders it a significant explosion hazard,
severely limiting its modern practical applications.[2][3] This document provides a
comprehensive technical overview of the physical and chemical properties of silver picrate,
with a focus on its hazardous characteristics. Due to its inherent instability, particularly when
dry, silver picrate is typically handled and transported as a wetted paste, containing at least
30% water, to mitigate the risk of accidental detonation.[4][5]

Physicochemical Properties

The fundamental physical and chemical properties of silver picrate are summarized in the
table below. It is crucial to note the discrepancy in reported melting points; some sources
indicate that it decomposes before melting, while others provide a specific melting point. This
suggests that heating silver picrate likely leads to decomposition, which may be
misinterpreted as a melting point under certain experimental conditions.
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Property Value Source(s)
Molecular Formula CeH2AgN307 [1][6]
Molecular Weight 335.96 g/mol [4]

Yellow to orange crystalline

solid.[2] Often supplied as a
Appearance ] ] [2][4]

white to light-colored paste

when wetted.[4]

Density 1.856 g/cm3 [1][6]
Melting Point 296 °C (Decomposes) [1]

Boiling Point 303.6 °C at 760 mmHg [1][6]
Flash Point 133.9 °C [1][6]

o Soluble in approximately 50
Solubility in Water [6]
parts water.

Slightly soluble in alcohol and
Solubility in Other Solvents acetone; insoluble in [6]

chloroform and ether.

Vapor Pressure 0.000514 mmHg at 25 °C [1][6]

Chemical Properties and Hazardous Nature

Silver picrate's chemical structure, comprising a silver cation (Ag*) and a picrate anion derived
from the strong acid 2,4,6-trinitrophenol (picric acid), is central to its hazardous properties.[2]
The picrate anion, with its three electron-withdrawing nitro groups on a benzene ring,
contributes to the molecule's instability.[2]

The primary hazard associated with silver picrate is its propensity to explode upon initiation by
heat, friction, or shock, especially in its dry state.[3] The presence of water significantly
desensitizes the material, which is why it is commercially handled as a paste.[4] Upon
decomposition, it is expected to produce toxic nitrogen oxides.[3]
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Hazardous Properties of Silver Picrate

Experimental Protocols

Due to the extreme hazards associated with silver picrate, detailed experimental protocols are
not widely published and should only be attempted by experienced professionals in a controlled
environment with appropriate safety measures. The following are generalized protocols inferred
from the synthesis of other metal picrates and general analytical techniques for energetic
materials.

Inferred Synthesis of Silver Picrate

A plausible method for the synthesis of silver picrate involves the reaction of a silver salt, such
as silver nitrate or silver oxide, with picric acid. A US patent suggests the preparation from
silver oxide and picric acid.[7] The general procedure would involve:

o Preparation of Reactants: Prepare aqueous solutions of silver nitrate and picric acid. The
concentration of the solutions should be carefully chosen to control the precipitation process.

» Reaction: Slowly add the silver nitrate solution to the picric acid solution with constant
stirring. The reaction should be carried out at a controlled temperature, potentially at or
slightly above room temperature. The formation of a yellow precipitate of silver picrate
should be observed.
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« |solation and Washing: The precipitated silver picrate should be isolated by filtration. It is
critical to wash the precipitate thoroughly with distilled water to remove any unreacted
starting materials and soluble byproducts. The material should be kept wet throughout this

process.

o Storage: The final product must be stored as a paste with a water content of at least 30% in
a clearly labeled, appropriate container, away from heat, light, friction, and shock.[3][4] Under
no circumstances should the product be allowed to dry completely.

Characterization Methods

The characterization of silver picrate requires specialized techniques suitable for energetic
materials.

e Spectroscopic Analysis:

o Infrared (IR) Spectroscopy: To identify the characteristic functional groups of the picrate
anion (e.g., C-NOz, C=C, C-O). The sample can be prepared as a mull or in a suitable

matrix for analysis.

o UV-Visible Spectroscopy: To determine the absorption spectrum of silver picrate in a
suitable solvent, which can be useful for quantitative analysis.

e Thermal Analysis:

o Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These
techniques are crucial for determining the thermal stability and decomposition
characteristics of silver picrate. Experiments should be conducted with very small sample
sizes and appropriate safety precautions. TGA can quantify the water content in the wetted
sample and determine the onset of decomposition. DSC can be used to measure the
energy released during decomposition.

e Purity Analysis:

o lon Chromatography: Can be used to detect and quantify anionic impurities.
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o Atomic Absorption Spectroscopy or Inductively Coupled Plasma (ICP) Spectroscopy: To
determine the silver content and detect any metallic impurities.

Conclusion

Silver picrate is a highly energetic and hazardous material that requires extreme caution in
handling and storage. Its primary utility is limited to specialized applications where its explosive
properties can be carefully controlled. The information provided in this technical guide is
intended for experienced researchers and professionals who are fully aware of the risks
associated with energetic materials. All work with silver picrate must be conducted in
accordance with strict safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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